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Compound of Interest

Compound Name: 1H-Perfluorononane

Cat. No.: B1595110

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential precautions for the safe handling and
storage of 1H-Perfluorononane (CAS No. 375-94-0). The information herein is intended to
support laboratory safety protocols and ensure the well-being of personnel working with this
compound.

Chemical and Physical Properties

1H-Perfluorononane is a fluorinated hydrocarbon, appearing as a clear liquid.[1][2] While
comprehensive experimental data for all physical and chemical properties are not readily
available in public literature, the existing data and information on similar perfluorinated
compounds provide a basis for safe handling protocols.

Table 1: Physical and Chemical Properties of 1H-Perfluorononane
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Property Value Reference
Molecular Formula CoHF19 [11[3]
Molecular Weight 470.07 g/mol [1][3]
Appearance Clear liquid [11[2]
Boiling Point 138 °C [2]
Density 1.795 g/cm3 (at 25 °C)

Refractive Index <1.3000 [2]
Flash Point Data not available

Autoignition Temperature Data not available

Vapor Pressure Data not available

Solubility Data not available

Hazard Identification and Precautionary Measures

1H-Perfluorononane is classified as a hazardous substance with the following hazard

statements:

e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

e H335: May cause respiratory irritation.[4]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271
ventilated area.
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.
IF ON SKIN: Wash with plenty
P302+P352
of water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Call a POISON
pP312 CENTER/doctor if you feel
unwell.
If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention.
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If eye irritation persists: Get

P337+P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362
and wash before reuse.
Store in a well-ventilated
P403+P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
P501 in accordance with local

regulations.

Experimental Protocols: Handling and Storage

Adherence to strict laboratory protocols is paramount when working with 1H-Perfluorononane
to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior

to use.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of
potential for significant splashing, full-body protection may be required.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If ventilation is inadequate, a NIOSH-approved respirator with appropriate cartridges
should be used.

Safe Handling Procedures

e Preparation: Ensure all necessary PPE is donned correctly before handling the chemical.
Have an emergency eyewash station and safety shower readily accessible.
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» Dispensing: Handle 1H-Perfluorononane within a certified chemical fume hood. Avoid
inhalation of vapors and direct contact with skin and eyes.

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling, even if gloves were worn.

o Clothing: Remove any contaminated clothing promptly and wash it before reuse.

Storage Conditions

o Container: Keep the container tightly closed when not in use.

e Location: Store in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents.

e Security: Store in a locked cabinet or area accessible only to authorized personnel.

Emergency Procedures
First Aid Measures

Table 3: First Aid Protocols for 1H-Perfluorononane Exposure
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Exposure Route

Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

In the event of a spill, follow the established emergency protocol. The logical workflow for

handling a chemical spill is outlined in the diagram below.
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Initial Response

Evacuate Immediate Area

l

Alert Others & Lab Supervisor

:

Assess Spill Hazard
(Size, Location, Volatility)

Minor Spill

Spill Containment & Cleanup v

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Ensure Adequate Ventilation
(Fume Hood)

:

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

'

Collect Absorbed Material
into a sealed container

Final Steps
Y

Decontaminate Spill Area

:

Dispose of Waste
(Follow institutional guidelines)

:

Report Incident

Major Spill

Evacuate Laboratory &
Call Emergency Services

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill of 1H-Perfluorononane.
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Fire-Fighting Measures

While specific fire hazard data for 1H-Perfluorononane, such as flash point and autoignition
temperature, are not readily available, general precautions for similar non-flammable
fluorinated compounds should be followed.

» Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as
dry chemical, carbon dioxide, or alcohol-resistant foam.

e Specific Hazards: Thermal decomposition may produce hazardous gases, including
hydrogen fluoride.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Toxicological Information

Detailed toxicological data, such as LD50 and LC50 values, for 1H-Perfluorononane are not
available in the reviewed literature. However, the available hazard information indicates that it
is an irritant to the skin, eyes, and respiratory system.[4] Chronic exposure effects have not
been well-documented. As with all chemicals with incomplete toxicological profiles, exposure
should be minimized.

Disposal Considerations

Dispose of 1H-Perfluorononane and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not allow the chemical to enter drains or
waterways. Contact a licensed professional waste disposal service to dispose of this material.

Disclaimer: This guide is intended for informational purposes only and does not supersede any
institutional safety protocols or regulatory requirements. Researchers should always consult the
most current Safety Data Sheet (SDS) for 1H-Perfluorononane and adhere to their institution's

specific safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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